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Abstract

Dipalmitin, a diacylglycerol (DAG) consisting of a glycerol backbone esterified with two
palmitic acid molecules, is a significant lipid molecule with diverse biological functions and
applications. It exists primarily in two isomeric forms, 1,2-dipalmitin and 1,3-dipalmitin, each
with distinct metabolic fates and signaling roles. This technical guide provides an in-depth
exploration of the natural occurrence of dipalmitin, its biosynthetic pathways, and its
multifaceted biological roles, including its function as a second messenger in crucial signaling
cascades and its emerging therapeutic potential. Furthermore, this document details its
application in pharmaceutical sciences as a key component in advanced drug delivery
systems. Quantitative data, detailed experimental protocols, and pathway visualizations are
provided to support advanced research and development.

Natural Sources and Physicochemical Properties

Dipalmitin is a naturally occurring lipid found in various vegetable oils and animal fats, typically
as a component of triacylglycerols (TAGs).[1] Palmitic acid, the fatty acid constituent of
dipalmitin, is the most common saturated fatty acid in the human body and is found in sources
like palm oil, butter, cheese, milk, and animal fat.[2][3] Glyceryl dipalmitate has been identified

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3422760?utm_src=pdf-interest
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Natural_Occurrence_of_1_3_Dipalmitin_in_Oils_and_Fats_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b3422760?utm_src=pdf-body
https://www.lesielle.com/us/glyceryl-dipalmitate--in-skincare-what-is-inci-750
https://pmc.ncbi.nlm.nih.gov/articles/PMC5682332/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

in plants such as Triticum aestivum (wheat), Sciadopitys verticillata, and Sauromatum
giganteum.[4]

While dipalmitin is present in many natural fats and oils, precise quantification of the specific
1,2- or 1,3-dipalmitin isomers is not extensively documented in publicly available literature.[1]
Most analyses focus on the total diacylglycerol content or the profile of TAG species containing
palmitic acid.[1]

Table 1: Physicochemical Properties of Dipalmitin

Property Value References
Chemical Formula C35Hes0s [516]1[7]
Molecular Weight 568.91 g/mol 516171
Appearance White solid/powder [2][8]
Isomeric Forms 1,2-dipalmitin, 1,3-dipalmitin [519]

N Soluble in ether, chloroform;
Solubility ) [8]
Insoluble in water

CAS Number (Mixture) 26657-95-4 [7][10]
CAS Number (1,2-Dipalmitin) 40290-32-2 [6]
CAS Number (1,3-Dipalmitin) 502-52-3 [11]

Biosynthesis and Metabolism

Dipalmitin is a key intermediate in the de novo synthesis of triacylglycerols, a process known
as the Kennedy pathway. This fundamental metabolic pathway is conserved across both plants
and animals.[1]

The synthesis begins with a glycerol-3-phosphate backbone. Two sequential acylation steps,
catalyzed by glycerol-3-phosphate acyltransferase (GPAT) and 1-acylglycerol-3-phosphate
acyltransferase (AGPAT), add fatty acids like palmitic acid to the sn-1 and sn-2 positions. This
forms lysophosphatidic acid and subsequently phosphatidic acid. A phosphate group is then
removed from phosphatidic acid by phosphatidic acid phosphatase (PAP), yielding a 1,2-
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diacylglycerol, such as 1,2-dipalmitin.[1] This 1,2-DAG is at a critical metabolic juncture: it can
be further acylated by diacylglycerol acyltransferase (DGAT) to form a triacylglycerol for energy
storage, or it can be utilized in other metabolic or signaling pathways.[1]

The 1,3-dipalmitin isomer is less directly synthesized in this primary pathway but can be
formed through acyl migration from the 1,2-isomer or during the partial hydrolysis of

triacylglycerols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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